(Z)-methyl 2-((4-(N-butyl-N-methylsulfamoyl)benzoyl)imino)-3-methyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-[4-[butyl(methyl)sulfamoyl]benzoyl]imino-3-methyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C22H25N3O5S2/c1-5-6-13-24(2)32(28,29)17-10-7-15(8-11-17)20(26)23-22-25(3)18-12-9-16(21(27)30-4)14-19(18)31-22/h7-12,14H,5-6,13H2,1-4H3
• InChI Key: UKISVJSYHAETMJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)C(=O)OC)C
• Molecular Formula: C22H25N3O5S2
• Molecular Weight: 475.6 g/mol

Description

(Z)-methyl 2-((4-(N-butyl-N-methylsulfamoyl)benzoyl)imino)-3-methyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C22H25N3O5S2 and its molecular weight is 475.58. The purity is usually 95%.
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Scientific Research Applications

Photoluminescence Modulation

The compound exhibits interesting photoluminescence properties due to its unique structure. In a study by Gong et al., two organic–inorganic hybrid manganese halide compounds were investigated one with the cation : The compound exhibits interesting photoluminescence properties due to its unique structure. In a study by Gong et al., two organic–inorganic hybrid manganese halide compounds were investigated: one with the cation N-butyl-N-methylpyrrolidinium and the other with N-butyl-N-methylpiperidinium . These compounds, denoted as [A]2[MnBr4] , displayed distinct photoluminescence quantum yields: 81% for the former and 55% for the latter. .

Nucleating Agent for Polypropylene

The synthesized compound has potential as a nucleating agent for polypropylene. When modified with this compound, polypropylene exhibits improved crystallization behavior, which can enhance its mechanical properties and thermal stability. .

Computational Modeling of Mixed-Ligand Complexes

Quantum-chemical studies have been conducted on mixed-ligand complexes of cobalt bis(chelate)s with N,N-diphenyl-diiminophenoxazine . The computational modeling, using DFT UB3LYP*/6-311++G(d,p), provides insights into the electronic structure, bonding, and stability of these complexes. .

Dynamic Mechanical Relaxation in Nitrocellulose

The compound has been explored in dynamic mechanical analysis (DMA) when used as a plasticizer for nitrocellulose (NC). The NC/Bu-NENA blend exhibits two distinct mechanical relaxation processes at different temperature ranges. .